3-(3-{[(4-chlorophenyl)sulfonyl]methyl}-4-nitrophenyl)-3-oxopropanal O-methyloxime

• IUPAC Name: (3E)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]-3-methoxyiminopropan-1-one
• InChI: InChI=1S/C17H15ClN2O6S/c1-26-19-9-8-17(21)12-2-7-16(20(22)23)13(10-12)11-27(24,25)15-5-3-14(18)4-6-15/h2-7,9-10H,8,11H2,1H3/b19-9+
• InChI Key: YDOOGIYKLAQFNN-DJKKODMXSA-N
• Canonical SMILES: CON=CCC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])CS(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CO/N=C/CC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])CS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H15ClN2O6S
• Molecular Weight: 410.8 g/mol
• CAS No.: 303145-56-4

Description

The compound “3-(3-{[(4-chlorophenyl)sulfonyl]methyl}-4-nitrophenyl)-3-oxopropanal O-methyloxime” is a chemical substance with the CAS Number: 303145-56-4. It is also known as “Benzenepropanal, 3-[[(4-chlorophenyl)sulfonyl]methyl]-4-nitro-β-oxo-, 1-(O-methyloxime)” and "(3E)-1-{3-[(4-chlorobenzenesulfonyl)methyl]-4-nitrophenyl}-3-(methoxyimino)propan-1-one".

Physical And Chemical Properties Analysis

The physical and chemical properties such as density, melting point, boiling point, etc. of this compound can be found on various chemical databases.

Scientific Research Applications

Organophosphorus Compounds (OPCs) Poisoning Prevention

Studies on organophosphorus compounds, which are chemically related to the compound due to their interaction with cholinesterase enzymes, indicate significant research into developing protective agents against OPC poisoning. One study highlights the efficacy of experimental oxime K-27 as a promising broad-spectrum prophylactic agent against OPC exposure, emphasizing its superior protective capabilities compared to FDA-approved treatments (Lorke & Petroianu, 2018). This suggests that research into chemicals with similar functional groups could focus on developing antidotes or protective measures against toxic exposures.

Environmental Impact of ChlorophenolsResearch assessing the environmental impact of chlorophenols, which share the chlorophenyl group with the compound of interest, reveals their moderate to high persistence and toxicity to aquatic life, depending on environmental conditions (Krijgsheld & Gen, 1986). This area of study could inform investigations into the environmental fate, degradation pathways, and potential ecotoxicological impacts of similar compounds, including "3-(3-{[(4-chlorophenyl)sulfonyl]methyl}-4-nitrophenyl)-3-oxopropanal O-methyloxime."

Antioxidant Activity Analysis

The study of antioxidants and their mechanisms offers a framework for exploring the chemical reactivities and potential biological applications of various compounds, including those with nitrophenyl groups. A review on analytical methods for determining antioxidant activity discusses the relevance and applicability of these methods across different fields, potentially guiding research on the antioxidant capabilities of new compounds (Munteanu & Apetrei, 2021).